Cas no 2227678-26-2 (rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• CAS No: 2227678-26-2
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6052351
• PubChem ID: 165852721
• Update Time: 2025-09-27

rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine
• rac-[(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropyl]methanamine
• 2227678-26-2
• EN300-1801275

• Inchi： 1S/C14H19N3/c1-14(2)10(8-15)12(14)13-9-6-4-5-7-11(9)16-17(13)3/h4-7,10,12H,8,15H2,1-3H3/t10-,12+/m1/s1
• InChI Key： WHEPDEMPOPVESD-PWSUYJOCSA-N
• SMILES： N1(C)C(=C2C=CC=CC2=N1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine

Professional Introduction to rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS No. 2227678-26-2)

Rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine, a compound with the CAS number 2227678-26-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound's intricate molecular architecture, characterized by a cyclopropyl backbone and an indazolyl moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The structural motif of Rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine is particularly noteworthy. The cyclopropyl group introduces a rigid three-membered ring that can influence the compound's pharmacokinetic properties, while the indazolyl substituent offers a rich scaffold for interactions with biological targets. This combination has been explored in recent studies for its potential to modulate various biological pathways.

Recent research has highlighted the significance of indazolyl derivatives in pharmaceutical development. These compounds have shown promise in targeting enzymes and receptors involved in cancer, inflammation, and other diseases. The presence of the 2-methyl group in the indazolyl ring further enhances the compound's potential by influencing its electronic properties and binding affinity. This feature has been particularly interesting for researchers looking to develop novel inhibitors or agonists.

In vitro studies have begun to unravel the pharmacological profile of Rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine. Initial experiments suggest that this compound exhibits notable activity against certain enzymes and receptors. For instance, its interaction with specific kinases has been observed to exhibit inhibitory effects, which could be beneficial in treating conditions associated with abnormal kinase activity. Additionally, the compound's ability to interact with other biological targets has been noted, suggesting a broad spectrum of potential applications.

The synthesis of this compound presents an intriguing challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the cyclopropyl ring and integrate the indazolyl moiety. Techniques such as transition metal-catalyzed reactions and stereocontrolled transformations have been crucial in achieving the desired stereochemistry. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into the preparation of similar molecules.

The pharmacokinetic properties of Rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine are another area of active investigation. Studies have begun to assess its solubility, stability, and metabolic pathways. Understanding these properties is essential for optimizing drug delivery systems and ensuring efficacy in clinical settings. Preliminary data suggest that the compound exhibits favorable solubility characteristics and stability under various conditions, making it a promising candidate for further development.

Preclinical studies are currently underway to evaluate the safety and efficacy of this compound. These studies aim to provide a comprehensive understanding of its therapeutic potential and identify any potential side effects. The results from these trials will be critical in determining whether this molecule progresses to human clinical trials. Given its unique structure and promising preclinical data, there is significant optimism regarding its future applications.

The impact of computational chemistry on the development of this compound cannot be overstated. Advanced computational methods have been employed to predict the biological activity and optimize its structure. Molecular modeling techniques have helped researchers understand how this molecule interacts with biological targets at an atomic level. This approach not only accelerates the drug discovery process but also provides valuable insights into structure-activity relationships.

The future prospects for Rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine are exciting and multifaceted. Ongoing research aims to explore new synthetic routes that could improve yield and scalability. Additionally, efforts are being made to expand its therapeutic applications by investigating its potential in treating additional diseases or conditions. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this compound towards clinical development.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(2-methyl-2H-indazol-3-yl)cyclopropylmethanamine (CAS No. 2227678-26-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising preclinical data position it as a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound holds great potential for contributing to future therapeutic developments.